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Compound of Interest

Compound Name: Dextromethorphan tannate

CAS No.: 1406-78-6

Cat. No.: B12713566

Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Dextromethorphan tannate. Our focus is to deliver

procedural, step-by-step guidance grounded in established safety protocols, ensuring both

personal safety and data integrity. By explaining the causality behind each recommendation,

we aim to build a deep, trusting relationship with the scientific community, making this your

preferred source for laboratory safety intelligence.

Understanding the Hazard Profile of
Dextromethorphan Tannate
Dextromethorphan tannate is a salt composed of the antitussive drug dextromethorphan and

tannic acid. To establish appropriate handling procedures, it is critical to understand the

hazards associated with each component, as the combination presents a dual-risk profile.

Dextromethorphan: The active pharmaceutical ingredient (API), is classified as toxic if

swallowed, with an oral LD50 in rats of 116 mg/kg.[1] Overexposure can lead to central
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nervous system effects, and occupational exposure may occur through inhalation of dust and

dermal contact.[1][2]

Tannic Acid: This component can cause significant irritation to the skin, eyes, and respiratory

tract.[3][4][5] Ingestion of large quantities may be hazardous and could potentially impact

liver function.[3][4]

As Dextromethorphan tannate is typically handled as a solid powder, the primary risks for

laboratory personnel are inhalation of airborne particles and dermal contact.

Compound

Component
Primary Hazards

Primary Routes of

Exposure

Key Safety

Considerations

Dextromethorphan

Toxic if swallowed,

Nervous system

toxicity[1]

Inhalation, Dermal

Contact, Ingestion[2]

Considered a

hazardous substance

under OSHA 29 CFR

1910.1200.[6]

Tannic Acid
Eye, skin, and

respiratory irritant[3][4]

Inhalation, Dermal

Contact, Ingestion

May cause redness,

pain, and blurred

vision on eye contact.

[3]

The Foundation: Risk Assessment and the
Hierarchy of Controls
Before any handling of Dextromethorphan tannate, a thorough risk assessment must be

performed, adhering to the Occupational Safety and Health Administration (OSHA) Laboratory

Standard (29 CFR 1910.1450).[7][8][9] Personal Protective Equipment (PPE) is the final line of

defense. Its selection is dictated by a risk assessment that prioritizes engineering and

administrative controls.

The causality is clear: we first try to engineer out the hazard (e.g., using a fume hood), then

implement procedures to minimize it (e.g., limiting quantities), and only then do we select PPE

to protect against the residual risk.

Caption: Risk Assessment and Control Hierarchy Workflow.
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Core PPE Requirements for Dextromethorphan
Tannate
Based on the compound's hazard profile, the following PPE is mandatory for any procedure

with a risk of generating dust or splashes. All PPE must comply with OSHA's standard 29 CFR

1910.132.[10][11]

Hand Protection: Wear two pairs of powder-free nitrile gloves.[6][11] The inner glove should

be tucked under the cuff of the lab coat, and the outer glove placed over the cuff.

Expertise: Double-gloving is a critical practice when handling hazardous drugs.[11] It

provides a barrier against potential micro-tears in the outer glove and allows for the safe

removal of the contaminated outer layer without exposing the skin. Change the outer glove

immediately if contaminated or every 30-60 minutes during prolonged handling.[6]

Body Protection: A disposable, solid-front protective gown made of a low-permeability fabric

is required.[11] It must have long sleeves and tight-fitting knit or elastic cuffs.

Expertise: Standard cotton lab coats are insufficient as they can absorb chemical dust and

liquids, holding them against the skin. A low-permeability gown prevents penetration of the

hazardous material.

Eye and Face Protection: Chemical splash goggles are mandatory.[6] If there is a significant

risk of splashing outside of a fume hood, a full-face shield should be worn in addition to

goggles.

Expertise: A face shield alone does not provide adequate protection against splashes from

all angles; therefore, it is never a substitute for primary eye protection like goggles.[6]

Respiratory Protection: When handling the powder form of Dextromethorphan tannate
(e.g., weighing, transferring), a NIOSH-certified respirator is required.[6] At a minimum, an

N95 filtering facepiece respirator should be used.

Expertise: Surgical masks provide no protection against inhaled chemical particulates and

are not a substitute for a respirator.[12] All personnel required to wear a respirator must be

part of a comprehensive respiratory protection program that includes medical clearance,
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training, and fit-testing, as mandated by OSHA's Respiratory Protection Standard (29 CFR

1910.134).[13]

Task Hand Protection Body Protection
Eye/Face

Protection

Respiratory

Protection

Weighing/Transf

erring Powder

Double Nitrile

Gloves

Low-Permeability

Gown

Chemical Splash

Goggles

NIOSH-Certified

Respirator (N95

or higher)

Preparing

Solutions

Double Nitrile

Gloves

Low-Permeability

Gown

Chemical Splash

Goggles & Face

Shield

Required if not in

a fume hood or

ventilated

enclosure

Handling Sealed

Containers

Single Pair Nitrile

Gloves
Lab Coat Safety Glasses Not Required

Minor Spill

Cleanup

(Powder)

Double Nitrile

Gloves

Low-Permeability

Gown

Chemical Splash

Goggles

NIOSH-Certified

Respirator (N95

or higher)

Major Spill

Cleanup

Heavy-Duty

Chemical Gloves

Full-Body

Protective Suit

Full-Face Shield

& Goggles

Self-Contained

Breathing

Apparatus

(SCBA)[6]

Procedural Guidance: Donning and Doffing of PPE
Correctly putting on and taking off PPE is as crucial as its selection to prevent exposure and

cross-contamination.

Donning (Putting On) Sequence
This sequence is designed to move from the cleanest procedures to the most contaminated,

ensuring layers are properly established.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.cdc.gov/niosh/substance-use/fentanyl-healthcare-guidelines/ppe.html
https://datasheets.scbt.com/sc-204716.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12713566?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Perform Hand Hygiene

2. Don Inner Gloves

3. Don Gown
(Ensure cuffs are over inner gloves)

4. Don NIOSH-Certified Respirator
(Perform user seal check)

5. Don Goggles / Face Shield

6. Don Outer Gloves
(Ensure cuffs are over gown sleeves)

Click to download full resolution via product page

Caption: The correct sequence for donning PPE.

Doffing (Removing) Sequence
This protocol is a self-validating system designed to contain contaminants and prevent them

from touching your skin or clean clothes. It proceeds from most contaminated to least

contaminated.
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1. Remove Outer Gloves
(Peel away from body, turning inside out)

2. Remove Gown
(Peel off from the shoulders, rolling it inside out)

3. Exit the Immediate Work Area

4. Perform Hand Hygiene

5. Remove Goggles / Face Shield
(Handle by the strap or sides)

6. Remove Respirator
(Do not touch the front)

7. Remove Inner Gloves

8. Perform Thorough Hand Hygiene

Click to download full resolution via product page

Caption: The critical sequence for doffing PPE to prevent contamination.
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Spill and Disposal Management Plan
Spill Response
Immediate and correct response to a spill is critical to mitigate exposure.

Minor Spill (<5g, contained):

Alert personnel in the immediate area.

Ensure proper PPE is worn (see table above).

Gently cover the spill with absorbent pads or granules to prevent dust generation. Do not

dry sweep.[6]

Dampen the absorbent material with water to prevent dusting before collection.[6]

Collect all materials using a scoop or other non-sparking tools and place them into a

labeled, sealable waste container.

Decontaminate the area with a suitable cleaning agent, followed by water.

Major Spill (>5g, uncontained):

Evacuate all personnel from the area immediately.

Alert emergency responders and inform them of the material's identity and location.[6]

Restrict access to the area.

Cleanup should only be performed by trained personnel equipped with full-body protection

and a self-contained breathing apparatus (SCBA).[6]

Waste Disposal
All contaminated materials, including used PPE, absorbent pads, and empty containers, must

be disposed of as hazardous pharmaceutical waste.

Segregation: Do not mix this waste with general laboratory trash.
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Containment: Place all contaminated solid waste (gloves, gowns, wipes) into a clearly

labeled, sealed plastic bag or a designated hazardous waste container.[6][14]

Disposal of Bulk Chemical: Unused Dextromethorphan tannate should be disposed of

through an authorized hazardous waste disposal program. Do not flush down the drain or

discard in regular trash.[15][16][17] Follow all local, state, and federal regulations for

chemical waste disposal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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